methyl 2-ethyl-7-fluoro-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate

• IUPAC Name: methyl 2-ethyl-7-fluoro-5-oxochromeno[2,3-b]pyridine-3-carboxylate
• InChI: InChI=1S/C16H12FNO4/c1-3-12-9(16(20)21-2)7-11-14(19)10-6-8(17)4-5-13(10)22-15(11)18-12/h4-7H,3H2,1-2H3
• InChI Key: APHMZMRPTWCIST-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C2C(=O)C3=C(C=CC(=C3)F)OC2=N1)C(=O)OC
• Molecular Formula: C16H12FNO4
• Molecular Weight: 301.27 g/mol

Description

Methyl 2-ethyl-7-fluoro-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. It is a heterocyclic compound that belongs to the class of chromeno[2,3-b]pyridine derivatives.

Scientific Research Applications

Synthetic Pathways and Chemical Reactivity

Recent advances in hydroxycoumarin chemistry highlight the importance of coumarin derivatives in synthetic organic chemistry. These compounds serve as precursors for a wide range of heterocyclic compounds, including pyrido[2,3-c]coumarin derivatives and chromeno[4,3-e][1,3]oxazine derivatives. The reactivity of 3-hydroxycoumarin, a related compound, suggests potential synthetic pathways and applications for methyl 2-ethyl-7-fluoro-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate in pharmaceutical and agrochemical industries due to their significant chemical and biological properties (Jules Yoda, 2020).

Biological Properties and Applications

The review of hybrid catalysts towards the synthesis of 5H-Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones emphasizes the bioavailability and synthetic applications of pyranopyrimidine scaffolds. This insight into the synthetic versatility of pyranopyrimidine cores, including their applications in medicinal and pharmaceutical industries, suggests potential biological applications for this compound due to structural similarities (Mehul P. Parmar, Ruturajsinh M. Vala, H. Patel, 2023).

Environmental and Ecotoxicological Aspects

A review on the microbial degradation of polyfluoroalkyl chemicals in the environment provides insights into the environmental fate, biodegradability, and potential ecotoxicological impacts of fluorinated compounds. This information is crucial for assessing the environmental impact of this compound, especially considering its fluorinated structure and potential degradation products (Jinxia Liu, Sandra Mejia Avendaño, 2013).